molecular formula C13H12FNO B8685832 4-(4-Fluoro-3-methylphenoxy)aniline

4-(4-Fluoro-3-methylphenoxy)aniline

Cat. No.: B8685832
M. Wt: 217.24 g/mol
InChI Key: YRIKVZRZPUIEEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Fluoro-3-methylphenoxy)aniline is a fluorinated aromatic amine characterized by a phenoxy group substituted with a fluorine atom and a methyl group at the 4- and 3-positions, respectively, attached to an aniline moiety. This compound serves as a key intermediate in pharmaceutical and agrochemical synthesis due to its electron-withdrawing substituents, which modulate reactivity and bioavailability.

Key Properties (Inferred):

  • Molecular Formula: C₁₃H₁₁FNO
  • Molecular Weight: 216.23 g/mol
  • Structural Features: The fluorine atom enhances electronegativity, while the methyl group introduces steric effects, influencing solubility and reaction kinetics.

Properties

Molecular Formula

C13H12FNO

Molecular Weight

217.24 g/mol

IUPAC Name

4-(4-fluoro-3-methylphenoxy)aniline

InChI

InChI=1S/C13H12FNO/c1-9-8-12(6-7-13(9)14)16-11-4-2-10(15)3-5-11/h2-8H,15H2,1H3

InChI Key

YRIKVZRZPUIEEY-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)OC2=CC=C(C=C2)N)F

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

The compound is compared to derivatives with variations in substituent type, position, and functional groups (Table 1).

Table 1: Structural and Physical Properties of Analogous Compounds

Compound Name Molecular Formula Molecular Weight Melting Point (°C) Boiling Point (°C/mmHg) Key Properties References
4-(4-Fluoro-3-methylphenoxy)aniline C₁₃H₁₁FNO 216.23 Not reported Not reported High potential as synthetic intermediate
4-Fluoro-2-methylaniline C₇H₈FN 125.15 - 90–92/16 Soluble in organic solvents; used in reductive amination
3-Fluoro-4-methoxyaniline C₇H₈FNO 141.14 81–84 - Enhanced solubility due to methoxy group
3-Chloro-4-fluoroaniline C₆H₅ClFN 145.56 - - Studied via DFT for spectroscopic properties
4-[4-(2-Aminoethoxy)benzyl]aniline C₁₅H₁₆N₂O 240.30 - - Bioactive; used in drug design

Spectroscopic and Computational Studies

  • DFT Analysis: 3-Chloro-4-fluoroaniline was modeled using B3LYP/6-31G(d) to predict IR, UV-Vis, and NMR spectra . Comparable studies for 4-(4-Fluoro-3-methylphenoxy)aniline would require accounting for the phenoxy group’s conjugation effects.
  • Bioactivity: 4-[4-(2-Aminoethoxy)benzyl]aniline exhibits bioactivity modulated by its ether linkage, suggesting that substituent flexibility impacts pharmacological profiles .

Industrial and Pharmaceutical Relevance

  • 4-Fluoro-2-methylaniline is a precursor in custom syntheses, with applications in dyes and agrochemicals .

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